Rhod-5N (potassium salt)

Specification

• Molecular Formula: C39H36N5O13 · 3K
• Molecular Weight: 900
• Standard InChI: InChI=1S/C39H39N5O13.3K/c1-40(2)24-6-9-27-31(16-24)57-32-17-25(41(3)4)7-10-28(32)39(27)23-5-11-29(42(19-35(45)46)20-36(47)48)33(15-23)55-13-14-56-34-18-26(44(53)54)8-12-30(34)43(21-37(49)50)22-38(51)52;;;/h5-12,15-18H,13-14,19-22H2,1-4H3,(H3-,45,46,4
• Standard InChI Key: JLZGTFWLMRDWKD-UHFFFAOYSA-K
• SMILES: CN(C)C(C=C1)=CC2=C1C(C3=CC=C(N(CC([O-])=O)CC([O-])=O)C(OCCOC4=C(N(CC([O-])=O)CC([O-])=O)C=CC([N+]([O-])=O)=C4)=C3)=C(C=C/5)C(O2)=CC5=[N+](C)C.[K+].[K+].[K+]

Introduction

Chemical Properties and Structure

Rhod-5N (potassium salt) is identified by the CAS number 888229-31-0 and possesses the chemical formula C39H36N5O13- 3K with a molecular weight of 900. It belongs to the tetracarboxylate family of calcium indicators, which are designed to have excellent selectivity for calcium ions over magnesium ions. The compound is also known by the alternative name 2,2'-((2-(2-(2-(bis(carboxylatomethyl)amino)-5-(6-(dimethylamino)-3-(dimethyliminio)-3h-xanthen-9-yl)phenoxy)ethoxy)-4-nitrophenyl)azanediyl)diacetate.

The canonical SMILES notation for the compound is:
CN(C)C(C=C1)=CC2=C1C(C3=CC=C(N(CC([O-])=O)CC([O-])=O)C(OCCOC4=C(N(CC([O-])=O)CC([O-])=O)C=CC(N+=O)=C4)=C3)=C(C=C/5)C(O2)=CC5=N+\C.[K+].[K+].[K+]

Physical Properties

Rhod-5N (potassium salt) is water-soluble, making it convenient for biological applications where aqueous environments predominate. The tripotassium salt formulation enhances its solubility while maintaining its calcium-sensing properties. For optimal stability, the compound should be stored at -20°C. When preparing stock solutions, it is advised to separate them into individual packages to avoid product degradation caused by repeated freezing and thawing cycles.

The solubility characteristics of Rhod-5N make it particularly suitable for incorporation into various experimental systems, including cellular imaging and hydrogel-based sensing applications. Its water solubility eliminates the need for organic solvents that might interfere with biological systems, allowing for more direct applications in physiological contexts.

Rhod-5N demonstrates distinct spectral properties that make it valuable as a fluorescent calcium indicator. It has excitation and emission maxima of approximately 551 and 576 nm, respectively, though another source reports slightly different values at 553 and 577 nm. This places its fluorescence emission in the red-orange region of the visible spectrum, allowing for good separation from cellular autofluorescence.

A key characteristic of Rhod-5N is that it is essentially non-fluorescent in the absence of divalent cations such as calcium. Upon binding to calcium ions, it exhibits strong fluorescence enhancement without undergoing a spectral shift. This property allows for high signal-to-noise ratio measurements when detecting calcium in biological samples, as the background fluorescence is minimal.

Biological Applications

Calcium Sensing Mechanism

Rhod-5N functions through a dynamic interaction with calcium ions, forming complexes that result in enhanced fluorescence. The compound has a dissociation constant (Kd) of approximately 320 μM for calcium, classifying it as a low-affinity calcium indicator. This property makes it particularly suitable for calcium measurements in the range of 10 μM to 1 mM.

The low affinity for calcium is advantageous when studying cellular compartments with naturally high calcium concentrations, such as the endoplasmic reticulum. In these environments, high-affinity calcium indicators would be saturated and thus insensitive to fluctuations in calcium levels. Research has demonstrated that Rhod-5N forms a 1:1 complex with calcium ions, and the intensity-concentration relationship follows an equation derived from this equilibrium.

Advantages and Limitations

As a member of the tetracarboxylate family of calcium indicators, Rhod-5N offers excellent selectivity for calcium over magnesium ions, which is crucial for accurate calcium measurements in physiological environments where both ions are present. This selectivity ensures that fluorescence signals predominantly reflect calcium concentrations rather than being confounded by magnesium interference.

More concerning was the observation that Rhod-5N's fractional change in fluorescence in response to an action potential declined substantially over time, even when calcium concentration appeared stable. This phenomenon might be attributed to a time-dependent redistribution of Rhod-5N molecules from the cytosol into intracellular compartments, potentially limiting its usefulness in certain long-term monitoring applications.

Research Applications

Cellular Calcium Imaging

Rhod-5N's properties make it particularly suitable for studying calcium dynamics in cellular compartments with high calcium concentrations. The endoplasmic reticulum, which serves as a major intracellular calcium store, typically contains calcium concentrations in the hundreds of micromolar range. At these concentrations, high-affinity calcium indicators would be saturated and unable to detect subtle changes. Rhod-5N, with its Kd of 320 μM, remains responsive in this concentration range, making it valuable for studying calcium release and uptake in the endoplasmic reticulum.

The compound's spectral properties also make it compatible with common fluorescence microscopy setups, allowing for real-time visualization of calcium dynamics in living cells. Its application extends to flow cytometry, fluorescence spectroscopy, and fluorescence microplate readers. These versatile applications have made Rhod-5N an important tool in understanding calcium-dependent cellular processes in various biological contexts.

Microflow Photochemical Synthesis

An innovative application of Rhod-5N has been demonstrated in microflow photochemical synthesis of calcium-sensitive fluorescent hydrogel particles. In this process, gel particles in the sub-millimeter range are created and then exposed to a solution containing Rhod-5N tripotassium salt as a calcium ion-selective fluorescence probe.

These particles, when exposed to calcium chloride solutions, swell and uptake calcium ions, which then form strongly fluorescing complexes with Rhod-5N. The fluorescence intensity increases with calcium ion concentration, with a particularly strong enhancement effect observed up to approximately 0.50 mM calcium. This relationship is well-described by an equation derived from the equilibrium of the formation of a 1:1 calcium-Rhod-5N complex.

This application enables fast optical determination of calcium concentrations up to 0.50 mM in very small analyte volumes (below 10 μL), demonstrating the practical utility of Rhod-5N in creating sensitive calcium-detection systems. The ability to work with such small volumes makes this approach particularly valuable for microfluidic applications and high-throughput screening systems where sample conservation is important.

Concentration	0.1 mg	0.5 mg	1 mg	5 mg	10 mg
1 mM	111.11 μL	555.54 μL	1.111 mL	5.556 mL	11.111 mL
5 mM	22.22 μL	111.11 μL	222.22 μL	1.111 mL	2.222 mL
10 mM	11.11 μL	55.55 μL	111.11 μL	555.54 μL	1.111 mL

When stored at -80°C, stock solutions should be used within 6 months; when stored at -20°C, they should be used within 1 month. To increase the solubility of Rhod-5N, heating the tube to 37°C followed by ultrasonic bath oscillation can be effective.

For shipping considerations, evaluation sample solutions are typically shipped with blue ice, while other sizes are available with room temperature shipping or with blue ice upon request. These shipping considerations reflect the stability characteristics of the compound under different temperature conditions.

Indicator	Excitation (nm)	Emission (nm)	Quantum yield
Rhod-2, tripotassium salt	553	577	0.11
Rhod-FF, tripotassium salt	553	577	-
Rhod-5N, tripotassium salt	553	577	-

This comparison reveals that indicators in the Rhod family share similar spectral properties while differing in their calcium affinities, allowing researchers to select the most appropriate indicator for their specific calcium concentration range of interest.